6-N-(2-aminobutyl)-4-N-(2,4-dimethoxyphenyl)pyrimidine-4,6-diamine

• IUPAC Name: 6-N-(2-aminobutyl)-4-N-(2,4-dimethoxyphenyl)pyrimidine-4,6-diamine
• InChI: InChI=1S/C16H23N5O2/c1-4-11(17)9-18-15-8-16(20-10-19-15)21-13-6-5-12(22-2)7-14(13)23-3/h5-8,10-11H,4,9,17H2,1-3H3,(H2,18,19,20,21)
• InChI Key: VLODGHMPWANNSF-UHFFFAOYSA-N
• Canonical SMILES: CCC(CNC1=CC(=NC=N1)NC2=C(C=C(C=C2)OC)OC)N
• Molecular Formula: C16H23N5O2
• Molecular Weight: 317.39 g/mol

Description

6-N-(2-aminobutyl)-4-N-(2,4-dimethoxyphenyl)pyrimidine-4,6-diamine, also known as PD173074, is a small molecule inhibitor that is commonly used in scientific research. This compound has been shown to have a variety of effects on cellular processes, including the inhibition of cell growth and the induction of apoptosis.

Mechanism of Action

6-N-(2-aminobutyl)-4-N-(2,4-dimethoxyphenyl)pyrimidine-4,6-diamine works by inhibiting the activity of the fibroblast growth factor receptor (FGFR), which is a protein that is involved in the regulation of cell growth and differentiation. By inhibiting FGFR activity, this compound is able to prevent the growth and proliferation of cancer cells. In addition, this compound has been shown to inhibit angiogenesis, which is the process by which new blood vessels are formed. This further contributes to the anti-cancer effects of this compound.
Biochemical and Physiological Effects:
This compound has a variety of biochemical and physiological effects on cells. In addition to inhibiting FGFR activity and angiogenesis, this compound has been shown to induce cell cycle arrest in cancer cells. This means that the cells are prevented from dividing and proliferating, which is one of the hallmarks of cancer. In addition, this compound has been shown to increase the expression of certain genes that are involved in the regulation of cell death.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 6-N-(2-aminobutyl)-4-N-(2,4-dimethoxyphenyl)pyrimidine-4,6-diamine in lab experiments is that it is a highly specific inhibitor of FGFR activity. This means that it can be used to study the effects of FGFR inhibition on cellular processes without affecting other signaling pathways. However, one limitation of using this compound is that it can be toxic to cells at high concentrations. Therefore, it is important to use the appropriate concentration of this compound in experiments to ensure accurate results.

Future Directions

There are many potential future directions for research involving 6-N-(2-aminobutyl)-4-N-(2,4-dimethoxyphenyl)pyrimidine-4,6-diamine. One area of interest is the development of new cancer therapies based on the inhibition of FGFR activity. In addition, this compound could be used to study the role of FGFR in other cellular processes, such as development and wound healing. Finally, this compound could be used in combination with other drugs to enhance its anti-cancer effects and reduce toxicity.

Synthesis Methods

6-N-(2-aminobutyl)-4-N-(2,4-dimethoxyphenyl)pyrimidine-4,6-diamine is a synthetic compound that can be synthesized using a variety of methods. One common method involves the reaction of 2,4-dimethoxyphenylacetonitrile with 2-aminobutylamine in the presence of a palladium catalyst. This reaction results in the formation of the intermediate this compound, which can then be purified and used in further research.

Scientific Research Applications

6-N-(2-aminobutyl)-4-N-(2,4-dimethoxyphenyl)pyrimidine-4,6-diamine has been extensively studied in scientific research, particularly in the field of cancer research. This compound has been shown to inhibit the growth of a variety of cancer cell lines, including breast cancer, prostate cancer, and lung cancer. In addition, this compound has been shown to induce apoptosis in cancer cells, which is a process that leads to the death of the cell. This makes this compound a promising candidate for the development of new cancer therapies.